Cas no 208521-43-1 ((aR,3aS,4S,6S,7aR)-alpha-Ethylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate)

(aR,3aS,4S,6S,7aR)-alpha-Ethylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate structure
208521-43-1 structure
Product Name:(aR,3aS,4S,6S,7aR)-alpha-Ethylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate
CAS No:208521-43-1
MF:C16H27BF3NO4
MW:365.196095705032
CID:66793
PubChem ID:60146143
Update Time:2025-04-18

(aR,3aS,4S,6S,7aR)-alpha-Ethylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate Chemical and Physical Properties

Names and Identifiers

    • (aR,3aS,4S,6S,7aR)-alpha-Ethylhexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole-2-methanamine trifluoroacetate
    • (r)-boroabu-(+)-pinanediol-cf3co2h
    • Trifluoroacetic acid--(1R)-1-[(3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]butan-1-amine (1/1)
    • DTXSID90733815
    • 208521-43-1
    • 2, 2, 2-trifluoroacetic acid;(1R)-1-[(1S, 2S, 6R, 8S)-2, 9, 9-trimethyl-3, 5-dioxa-4-boratricyclo[6.1.1.02, 6]decan-4-yl]butan-1-amine
    • 2,2,2-Trifluoroacetic acid;(1R)-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]butan-1-amine
    • Inchi: 1S/C14H26BNO2.C2HF3O2/c1-5-6-12(16)15-17-11-8-9-7-10(13(9,2)3)14(11,4)18-15;3-2(4,5)1(6)7/h9-12H,5-8,16H2,1-4H3;(H,6,7)/t9-,10-,11+,12-,14-;/m0./s1
    • InChI Key: LXRFBLACMUKBQF-AKDYBRCWSA-N
    • SMILES: FC(C(=O)O)(F)F.O1B([C@H](CCC)N)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

  • Exact Mass: 365.1985230g/mol
  • Monoisotopic Mass: 365.1985230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 432
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • PSA: 81.78000
  • LogP: 4.13480
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